H-Glu(oall)-oall p-tosylate
Description
H-Glu(oall)-oall p-tosylate, also known as this compound, is a useful research compound. Its molecular formula is C11H18ClNO4 and its molecular weight is 263.8. The purity is usually 95%.
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Scientific Research Applications
Health Benefits and Bioactivity Enhancement of Plant Compounds
Human, Animal and Plant Health Benefits of Glucosinolates and Strategies for Enhanced Bioactivity : This study reviews the health benefits of glucosinolates (GSs) and their hydrolysis products (GSHPs), focusing on their roles in disease therapy, prevention, and use as defense chemicals in plants. The review emphasizes the need for exploring GS-rich sources and improving their bioavailability and bioactivity for use in health maintenance and disease prevention. The findings highlight the importance of GS/GSHPs in the food industry and their potential in antimicrobial and anti-cancer applications (Maina, Misinzo, Bakari, & Kim, 2020).
Glutathione's Role in Cancer Therapy and Environmental Treatments
Application of Glutathione Depletion in Cancer Therapy : This review discusses how targeting glutathione (GSH) in cancer cells enhances the efficacy of treatments like ROS-based therapy, ferroptosis, and chemotherapy. GSH depletion makes cancer cells more susceptible to oxidative stress and therapeutic agents, presenting a strategic approach to improve treatment outcomes (Niu, Liao, Zhou, Wen, Quan, Pan, & Wu, 2021).
Biotechnological Applications of Microbial-Produced Polymers
Poly (Glutamic Acid) -- An Emerging Biopolymer of Commercial Interest : This review covers the production and applications of poly (γ-glutamic acid) (PGA), a biodegradable and edible biopolymer produced by Bacillus subtilis. The review outlines the industrial scale production, fermentative production methods, and the diverse applications of PGA in foods, pharmaceuticals, healthcare, and water treatment. It highlights PGA's potential as a biopolymer due to its multifaceted applications and the need for further research to enhance its production and application efficiency (Bajaj & Singhal, 2011).
Properties
IUPAC Name |
bis(prop-2-enyl) (2S)-2-aminopentanedioate;4-methylbenzenesulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO4.C7H8O3S/c1-3-7-15-10(13)6-5-9(12)11(14)16-8-4-2;1-6-2-4-7(5-3-6)11(8,9)10/h3-4,9H,1-2,5-8,12H2;2-5H,1H3,(H,8,9,10)/t9-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXIWDQLHGWDUTO-FVGYRXGTSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.C=CCOC(=O)CCC(C(=O)OCC=C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.C=CCOC(=O)CC[C@@H](C(=O)OCC=C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO7S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
20845-16-3 |
Source
|
| Record name | L-Glutamic acid, 1,5-di-2-propen-1-yl ester, 4-methylbenzenesulfonate (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20845-16-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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